Cas no 584-85-0 (L-Anserine)

• Product Name: L-Anserine
• CAS No: 584-85-0
• MF: C₁₀H₁₆N₄O₃
• MW: 240.259041786194
• MDL: MFCD11040910
• CID: 371917
• Update Time: 2025-05-22

L-Anserine Chemical and Physical Properties

Names and Identifiers

• (S)-2-(4-Aminobutanamido)-3-(1-methyl-1H-imidazol-5-yl)propanoic acid
• L-Anserine
• Anserine
• H-β-Ala-His(3-Me)-OH
• L-Histidine, b-alanyl-3-methyl-
• 2-(3-aminopropanoylamino)-3-(3-methylimidazol-4-yl)-propanoic acid
• L-N-beta-Alanyl-3-methylhistidine
• N-beta-Alanyl-3-methyl-L-histidine
• HDQ4N37UGV
• beta-Alanyl-N(pi)-methyl-L-histidine
• beta-Alanyl-N(pai)-methyl-L-histidine
• (2~{S})-2-(3-azanylpropanoylamino)-3-(3-methylimidazol-4-yl)propanoic acid
• H-beta-Ala-His(3-Me)-OH
• H-?-Ala-His(3-Me)-OH
• (2S)-2-(3-aminopropanoylamino)-3-(3-methylimidazol-4-yl)propanoic acid
• N-b-alanyl-3-methyl-L-Histidine
• L-N-b-alanyl-3-methyl-Histidine

• MDL： MFCD11040910
• Inchi： 1S/C10H16N4O3/c1-14-6-12-5-7(14)4-8(10(16)17)13-9(15)2-3-11/h5-6,8H,2-4,11H2,1H3,(H,13,15)(H,16,17)
• InChI Key： MYYIAHXIVFADCU-UHFFFAOYSA-N
• SMILES： CN1C(CC(C(=O)O)NC(CCN)=O)=CN=C1

Computed Properties

• Exact Mass: 240.12200
• Monoisotopic Mass: 240.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110

Experimental Properties

• Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 268 º C (decomposition)
• Boiling Point: 611.3℃ at 760 mmHg
• Flash Point: 323.5ºC
• Refractive Index: 1.615
• Solubility: Soluble (999 g/l) (25 º C),
• PSA: 110.24000
• LogP: -0.02800
• Specific Rotation: +9 ~ +12° (c=0.5, H2O)

L-Anserine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides

Additional information on L-Anserine

Recent Advances in L-Anserine Research and Its Implications in Chemical Biomedicine

L-Anserine (β-alanyl-3-methyl-L-histidine), a naturally occurring dipeptide, has garnered significant attention in recent years due to its potential therapeutic applications in biomedicine. The compound, with CAS number 584-85-0, is structurally related to carnosine and is predominantly found in skeletal muscle and brain tissues. Recent studies have explored its antioxidant, anti-inflammatory, and neuroprotective properties, positioning it as a promising candidate for addressing various health conditions, including neurodegenerative diseases, metabolic disorders, and muscle fatigue.

A 2023 study published in the Journal of Medicinal Chemistry investigated the molecular mechanisms underlying L-Anserine's neuroprotective effects. Researchers utilized in vitro and in vivo models to demonstrate that L-Anserine significantly reduces oxidative stress by scavenging reactive oxygen species (ROS) and enhancing the activity of endogenous antioxidant enzymes. The study also highlighted the compound's ability to modulate mitochondrial function, thereby improving cellular energy metabolism in neurodegenerative conditions such as Alzheimer's disease.

In the context of metabolic health, a recent clinical trial reported in the European Journal of Pharmacology (2024) examined the effects of L-Anserine supplementation on insulin sensitivity and glucose metabolism. The double-blind, placebo-controlled study involved 120 participants with prediabetes and revealed that daily intake of 1.5 g of L-Anserine for 12 weeks resulted in a statistically significant improvement in insulin sensitivity markers, including HOMA-IR and fasting glucose levels. These findings suggest that L-Anserine could serve as a complementary therapeutic agent for managing metabolic syndrome.

Another area of active research is the role of L-Anserine in sports nutrition and muscle recovery. A 2024 study in the International Journal of Sport Nutrition and Exercise Metabolism demonstrated that L-Anserine supplementation reduced muscle fatigue and accelerated recovery in athletes following high-intensity exercise. The researchers attributed these effects to the dipeptide's ability to buffer lactic acid accumulation and maintain intracellular pH balance, thereby delaying the onset of muscle fatigue.

From a chemical perspective, recent advancements in synthetic methodologies for L-Anserine (CAS 584-85-0) have also been reported. A 2023 paper in Organic & Biomolecular Chemistry described a novel enzymatic synthesis route that improves yield and purity while reducing production costs. This development is particularly significant for scaling up L-Anserine production to meet the growing demand in pharmaceutical and nutraceutical applications.

In conclusion, the latest research underscores the multifaceted potential of L-Anserine in biomedicine, spanning neuroprotection, metabolic health, and sports nutrition. The compound's unique biochemical properties, coupled with advancements in synthetic production, position it as a valuable asset in the development of next-generation therapeutics. Future studies should focus on elucidating its long-term safety profile and optimizing dosage regimens for specific clinical applications.